Cas no 2585-23-1 (N-Methyl-4-nitrobenzamide)

• Product Name: N-Methyl-4-nitrobenzamide
• CAS No: 2585-23-1
• Molecular Formula: C₈H₈N₂O₃
• Molecular Weight: 180.16072
• MDL: MFCD01211871
• CID: 255169
• PubChem ID: 347921

N-Methyl-4-nitrobenzamide Properties

Names and Identifiers

• Benzamide,N-methyl-4-nitro-
• N-methyl-4-nitrobenzamide
• 4-nitro-benzoic acid methylamide
• 4-nitro-N-methylbenzamide
• AC1L88EN
• Benzamide, N-methyl-p-nitro-
• N-Methyl-4-nitro-benzamide
• N-Methyl-p-nitrobenzamide
• NSC406838
• Oprea1_086222
• p-nitro-benzoic acid N-methyl amide
• SureCN223451
• DTXSID00324490
• MFCD01211871
• AC5748
• A818052
• N-Methyl-4-nitrobenzamide
• AKOS000371388
• AS-9948
• N-Methyl 4-nitrobenzamide
• N-Methyl-4-nitrobenzamide #
• FT-0733055
• SCHEMBL223451
• SY247507
• N-methyl-4-nitro-benzamide
• NSC-406838
• 2585-23-1
• STK395609
• Benzamide, N-methyl-4-nitro-
• DB-067484
• ALBB-023578

• MDL： MFCD01211871
• InChIKey： UZWAQQSVGQEZRY-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8N2O3/c1-9-8(11)6-2-4-7(5-3-6)10(12)13/h2-5H,1H3,(H,9,11)
• SMILES： CNC(=O)C1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.05354
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.05349212g/mol
• Heavy Atom Count: 13
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• LogP: 1.86850
• PSA: 72.24